Cas no 595597-07-2 (4-(3-Chlorophenyl)oxazol-2(3H)-one)

4-(3-Chlorophenyl)oxazol-2(3H)-one structure
595597-07-2 structure
Product Name:4-(3-Chlorophenyl)oxazol-2(3H)-one
CAS No:595597-07-2
MF:C9H6ClNO2
MW:195.602441310883
CID:2152491
Update Time:2023-08-05

4-(3-Chlorophenyl)oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chlorophenyl)oxazol-2(3H)-one
    • 2(3H)-Oxazolone, 4-(3-chlorophenyl)-
    • PBOPIPVREAEXDY-UHFFFAOYSA-N
    • 4-(3-Chlorophenyl)oxazol-2(3H)-one
    • Inchi: 1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
    • InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=COC(N1)=O

Computed Properties

  • Exact Mass: 195.009
  • Monoisotopic Mass: 195.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
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